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Compound of Interest

Compound Name: Csnk2A-IN-1

Cat. No.: B12374492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of Csnk2A-
IN-1, a selective inhibitor of Casein Kinase 2, alpha 1 (CSNK2A1). The information presented

herein is intended to support research and drug development efforts targeting CSNK2A1, a

kinase implicated in various disease states, including cancer and viral infections.

Core Biological Activity
Csnk2A-IN-1, also identified as compound 7c, is a potent and selective, ATP-competitive

inhibitor of the serine/threonine protein kinase CSNK2A1. It demonstrates significant antiviral

properties and has been engineered for improved selectivity, particularly over PIM3 kinase.

Mechanism of Action
CSNK2A1 is a catalytic subunit of the protein kinase CK2, a ubiquitously expressed enzyme

that phosphorylates a wide array of substrates, thereby regulating numerous cellular processes

such as cell growth, proliferation, and survival.[1] Aberrant CK2 activity is frequently observed

in various cancers, making it a compelling target for therapeutic intervention.[1] CSNK2A1

inhibitors, including Csnk2A-IN-1, typically function by binding to the ATP-binding site of the

kinase, preventing the transfer of phosphate groups to its substrates.[1] This disruption of

downstream signaling pathways can impede cancer cell growth and induce apoptosis

(programmed cell death).[1]
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Quantitative Biological Data
The following tables summarize the key quantitative data for Csnk2A-IN-1 and the related,

well-characterized CSNK2A1 inhibitor, CX-4945, for comparative purposes.

Compound Target Assay Type IC50 (nM) Ki (nM) Reference

Csnk2A-IN-1 CSNK2A1 NanoBRET

Data not

available in

provided

search

results

Data not

available in

provided

search

results

[2]

Csnk2A-IN-1 PIM3
Assay not

specified

Data not

available in

provided

search

results

Data not

available in

provided

search

results

[2]

CX-4945 CSNK2A1
In vitro kinase

assay
1 0.38 [3]

CX-4945 CSNK2A2
In vitro kinase

assay
1 0.38 [3]

Note: Specific IC50 and Ki values for Csnk2A-IN-1 were not found in the provided search

results. The primary reference[2] would contain this information.

Signaling Pathways
CSNK2A1 is a central node in numerous signaling pathways critical for cellular homeostasis

and disease progression. Inhibition of CSNK2A1 by Csnk2A-IN-1 is anticipated to modulate

these pathways, leading to its observed biological effects.
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Caption: Simplified signaling pathway illustrating the role of CSNK2A1 and its inhibition by

Csnk2A-IN-1.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

based on standard techniques used for the characterization of kinase inhibitors and antiviral

compounds.

In Vitro Kinase Assay (General Protocol)
This protocol describes a general method for determining the in vitro inhibitory activity of a

compound against a target kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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